
Technical Safety & Handling Guide: (2-Bromo-4-
nitrophenyl)methanamine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
(2-Bromo-4-

nitrophenyl)methanamine

CAS No.: 1184618-20-9

Cat. No.: B1444817

Get Quote

Executive Technical Summary
(2-Bromo-4-nitrophenyl)methanamine is a high-value pharmacophore scaffold used

extensively in the synthesis of heterocyclic kinase inhibitors and anticancer agents. Structurally,

it presents a benzylamine core flanked by an ortho-bromo and para-nitro substituent. This

specific substitution pattern imparts unique electronic properties but also elevates its reactivity

and hazard profile.

Strategic Importance: The bromine atom serves as a handle for palladium-catalyzed cross-

coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the nitro group acts as a masked aniline,

allowing for sequential functionalization. However, the primary amine functionality renders the

compound sensitive to atmospheric carbon dioxide and moisture, necessitating rigorous

handling protocols to maintain reagent integrity and operator safety.

Hazard Identification & Mechanistic Toxicology[1]
GHS Classification (Predicted/Read-Across): Based on structure-activity relationships (SAR)

with benzylamine analogs and nitro-aromatics, this compound must be treated as a
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Corrosive/Severe Irritant and a potential Sensitizer.

Hazard Class Category Hazard Statement
Mechanism of
Action

Skin

Corrosion/Irritation
1B or 2

H314/H315: Causes

severe skin

burns/irritation.

The primary amine (

) is basic (pK

9-10 for conjugate

acid) and nucleophilic,

capable of saponifying

skin lipids and

denaturing proteins.

Eye Damage 1
H318: Causes serious

eye damage.[1]

High pH upon contact

with lacrimal fluid

leads to rapid corneal

opacity and potential

permanent damage.

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed.[2]

Nitro-aromatics can

interfere with oxidative

phosphorylation;

potential for

methemoglobinemia

(oxidation of Fe

to Fe

in hemoglobin).

STOT - Single Exp. 3
H335: May cause

respiratory irritation.

Inhalation of

dust/aerosol irritates

the mucous

membranes due to

alkalinity.

Critical Safety Insight: Unlike simple anilines, the benzylamine moiety is not conjugated to the

aromatic ring, making the amine significantly more basic and nucleophilic. This increases the
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risk of chemical burns compared to its aniline isomers (e.g., 2-bromo-4-nitroaniline).

Engineering Controls & Personal Protective
Equipment (PPE)[3]
Engineering Controls (The First Line of Defense)

Primary Containment: All solid handling (weighing, transfer) must occur within a Class II

Biological Safety Cabinet or a Chemical Fume Hood with a face velocity of >100 fpm (0.5

m/s).

Inert Atmosphere: Due to the amine's affinity for

(forming carbamate salts), store and handle under Nitrogen (

) or Argon using Schlenk techniques.

Static Control: Use anti-static weighing boats and ground all metal equipment. Nitro-

aromatics can possess high formation energies; while not explicitly explosive, they should be

kept away from static discharge.

Evidence-Based PPE Selection
Respiratory: If handling open powder outside a hood (strictly prohibited, but for emergency

planning), use a P3 (EN 143) or N100 (NIOSH) particulate respirator.

Dermal (Hands):

Standard: Double-gloving with Nitrile (0.11 mm) is sufficient for incidental splash

protection.

High Risk (Solutions): For prolonged contact with organic solvents (DCM, DMF), use

Silver Shield/4H (Laminate) gloves. Benzylamines can permeate standard nitrile rapidly

when dissolved in lipophilic solvents.

Ocular: Chemical splash goggles (indirect venting) are mandatory. Face shields are required

when handling quantities >5g.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Architecture
The following decision logic dictates the response to exposure. The "Do Not Induce Vomiting"

rule is critical here due to the corrosive nature of the amine—regurgitation doubles the

esophageal burn damage.

EXPOSURE INCIDENT

Identify Exposure Route

SKIN/HAIR CONTACT EYE CONTACT INGESTION

1. Brush off dry powder
2. Drench with water (15 min)

3. Remove contaminated clothing

1. Do NOT rub
2. Flush with tepid water (15-20 min)

3. Lift eyelids occasionally

1. Rinse mouth with water
2. Do NOT induce vomiting

3. Drink 1-2 cups of water/milk

SEEK IMMEDIATE MEDICAL ATTENTION
(Bring SDS/Label)

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree for Corrosive/Irritant Amine Exposure.

Storage, Stability, and Handling Protocol
Physical Properties & Stability Data
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Property Value/Description Note

Appearance Pale yellow to brown solid Color darkens upon oxidation.

Molecular Weight 231.05 g/mol

Solubility DMSO, Methanol, DCM
Low solubility in water; basic

pH in aq. solution.

Incompatibility
Strong oxidizers, Acids, Acid

Chlorides

Reacts exothermically with

acids.

Storage Temp 2-8°C (Refrigerated) Slows oxidative degradation.

Handling Workflow (Self-Validating)
To ensure scientific integrity and safety, follow this synthesis preparation workflow. The

"Validation Step" ensures the reagent has not degraded before use.

Storage (4°C)
Under Inert Gas

Warm to Room Temp
(Inside Desiccator)

Visual Inspection
(Is it dark brown/tarry?)

Discard/Recrystallize
(Degraded)Yes

Weigh in Hood
(Anti-static boat)

No (Pale Solid)
Dissolve in Solvent

(e.g., Dry DCM)
TLC/NMR Check

(Purity Verification)

Click to download full resolution via product page

Figure 2: Reagent Handling and Integrity Verification Workflow.

Protocol Notes:

Equilibration: Never open a cold bottle of amine in humid air. Condensation will react with the

amine to form sticky carbonate salts.

Quenching: When disposing of excess reagent, quench slowly with dilute HCl. Do not add

neat amine to concentrated acid (violent exotherm).

Synthesis Application Context
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Reaction Class: Nucleophilic Substitution / Cross-Coupling.

Scenario: Using (2-Bromo-4-nitrophenyl)methanamine in a Buchwald-Hartwig amination.

Risk: The free amine can poison Palladium catalysts if oxidized.

Control: Use the hydrochloride salt form if available for storage, and liberate the free base in

situ using a mild base (e.g.,

) within the reaction vessel. This minimizes operator exposure to the corrosive free amine
and ensures stoichiometry.

Disposal: Collect all aqueous waste streams in a container marked "Basic Aqueous Waste" (pH

> 9). Organic washes containing the nitro-aromatic residue must go to "Halogenated Organic

Waste" due to the bromine content.

References
National Center for Biotechnology Information. (2026). PubChem Compound Summary for

Benzylamine Derivatives. Retrieved February 26, 2026, from [Link]

Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication

Standard: Safety Data Sheets. Retrieved February 26, 2026, from [Link]

European Chemicals Agency (ECHA). (2026). C&L Inventory: Benzylamine and Nitro-

aromatics. Retrieved February 26, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. tcichemicals.com [tcichemicals.com]
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To cite this document: BenchChem. [Technical Safety & Handling Guide: (2-Bromo-4-
nitrophenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1444817/docs#technical-safety-handling-guide-2-
bromo-4-nitrophenyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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